N-(4-ethoxyphenyl)-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarboxamide

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[(4-ethyl-5-methylthiophene-3-carbonyl)amino]urea
• InChI: InChI=1S/C17H21N3O3S/c1-4-14-11(3)24-10-15(14)16(21)19-20-17(22)18-12-6-8-13(9-7-12)23-5-2/h6-10H,4-5H2,1-3H3,(H,19,21)(H2,18,20,22)
• InChI Key: WHGQHVCPLOPNOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1C(=O)NNC(=O)NC2=CC=C(C=C2)OCC)C
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

N-(4-ethoxyphenyl)-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarboxamide, also known as EMCA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-(4-ethoxyphenyl)-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarboxamide is not yet fully understood. However, it is believed that the compound may act by inhibiting the activity of certain enzymes that are involved in cell division and proliferation. This could lead to the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its potential anti-cancer effects, this compound has also been shown to exhibit a range of other biochemical and physiological effects. For example, the compound has been shown to have antioxidant properties, which could make it useful in the prevention and treatment of various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-ethoxyphenyl)-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarboxamide is that it is a synthetic compound, which means that it can be easily produced in large quantities for use in laboratory experiments. However, one limitation is that the compound is relatively new and has not yet been extensively studied in vivo, which means that its potential side effects and toxicity are not yet fully understood.

Future Directions

There are several potential future directions for research on N-(4-ethoxyphenyl)-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarboxamide. One area of interest is in the development of new drugs for the treatment of cancer. Further studies are needed to fully understand the compound's mechanism of action and to determine its potential efficacy and safety in vivo. Additionally, the compound's antioxidant properties could make it a promising candidate for the development of new therapies for oxidative stress-related diseases.

Synthesis Methods

N-(4-ethoxyphenyl)-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarboxamide is synthesized through a multi-step process that involves the reaction of various starting materials. The synthesis typically begins with the reaction of 4-ethyl-5-methyl-3-thiophene carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-ethoxyaniline. The final step involves the reaction of the resulting intermediate with hydrazine hydrate to yield this compound.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-[(4-ethyl-5-methyl-3-thienyl)carbonyl]hydrazinecarboxamide has been studied for its potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been shown to exhibit cytotoxic effects against a range of cancer cell lines, making it a promising candidate for further investigation.